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CardioGen-82 Infusion System: Technical
Support Center
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential quality assurance procedures, troubleshooting

guidance, and frequently asked questions for the CardioGen-82 infusion system. Adherence to

these protocols is critical for ensuring the safety and accuracy of your experimental results.

Section 1: Frequently Asked Questions (FAQs)
Q1: What is the most critical daily quality assurance procedure for the CardioGen-82 system?

A1: The most critical daily procedure is the eluate testing for Rubidium-82 (Rb-82) activity and

Strontium-82 (Sr-82) and Strontium-85 (Sr-85) breakthrough. This must be performed before

the first patient infusion each day to prevent excess radiation exposure.[1][2][3]

Q2: What is "strontium breakthrough" and why is it a concern?

A2: Strontium breakthrough is the release of radioactive strontium isotopes (Sr-82 and Sr-85)

from the generator into the rubidium chloride eluate.[4][5] This poses a significant health risk to

the patient due to unintended radiation exposure, particularly to the bone marrow.[6][7][8] FDA

investigations have linked excessive radiation exposure events to user error in following the

mandatory testing protocols.[4][5]
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Q3: What type of eluent should be used with the CardioGen-82 generator?

A3: Only additive-free 0.9% Sodium Chloride Injection, USP, should be used to elute the

generator. The use of incorrect eluents, especially those containing calcium, can cause a

significant release of Sr-82 and Sr-85.[6][7][8] If an incorrect solution is used, the patient

infusion must be stopped immediately, and the generator permanently discontinued.[6][7]

Q4: What are the "Alert Limits" and "Expiration Limits" for the CardioGen-82 generator?

A4: "Alert Limits" are thresholds that, when reached, trigger the need for more frequent eluate

testing. "Expiration Limits" are the absolute safety cutoffs at which the generator must be

permanently discontinued. These limits relate to the cumulative elution volume, the age of the

generator, and the levels of strontium breakthrough.[1][6][9]

Q5: Are there differences in the quality assurance procedures for different CardioGen-82

infusion system models?

A5: Yes, the primary difference is in the level of automation. The Model 1700 infusion system,

for instance, automates the discarding of the initial 50 mL eluate and the recording of all eluate

volumes.[2][8][10] The fundamental quality control tests and limits, however, remain the same

for all models. Always refer to the operator's manual for your specific model.[11]

Section 2: Quality Assurance and Experimental
Protocols
Daily Quality Control Eluate Testing
This procedure is mandatory before the first infusion of the day.

Objective: To determine the Rb-82 activity and quantify the Sr-82 and Sr-85 breakthrough in the

eluate.

Materials:

CardioGen-82 Infusion System

Additive-free 0.9% Sodium Chloride Injection, USP
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Ionization chamber-type dose calibrator

Stoppered glass vial (plastic is not suitable)

Appropriate radiation shielding

Detailed Methodology:

System Preparation: Ensure the infusion system is set up according to the manufacturer's

instructions. Use aseptic techniques throughout the procedure.

First Elution (Discard): Elute the generator with 50 mL of additive-free 0.9% Sodium Chloride

Injection and discard this first eluate.[1][3] The Model 1700 system performs this step

automatically.[2][8][10]

Generator Regeneration: Allow at least 10 minutes for the Rb-82 to regenerate within the

generator.[1][2][3]

Sample Collection: Elute the generator with 50 mL of additive-free 0.9% Sodium Chloride

Injection at a rate of 50 mL/min. Collect the entire eluate in a stoppered glass vial. Note the

exact time of the end of elution (EOE).[1][3]

Rb-82 Activity Measurement:

Set the dose calibrator for Rb-82 as recommended by the manufacturer. Alternatively, use

the Cobalt-60 setting and divide the reading by 0.548.[1][3]

Measure the activity of the eluate in the dose calibrator and record the time of the reading.

Correct the measured activity for decay back to the EOE time.

Strontium Breakthrough Measurement:

Approximately one hour after the EOE, use the dose calibrator to measure the

radioactivity of the same eluate vial.

Follow the specific instructions in your infusion system's operator's manual or the

prescribing information to calculate the levels of Sr-82 and Sr-85 breakthrough. This
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calculation will account for the decay of Rb-82 and the presence of the strontium isotopes.

Compare to Limits: Compare the calculated strontium breakthrough values to the established

Alert and Expiration Limits.

Quantitative Data Summary
Parameter Alert Limit Expiration Limit

Sr-82 Level 0.002 µCi / mCi Rb-82 0.01 µCi / mCi Rb-82

Sr-85 Level 0.02 µCi / mCi Rb-82 0.1 µCi / mCi Rb-82

Cumulative Elution Volume 14 L 17 L

Generator Age N/A 42 days post-calibration

Data sourced from prescribing information.[1][6][9]

Section 3: Troubleshooting Guide
This section addresses specific issues that may be encountered during the operation of the

CardioGen-82 infusion system.

Issue 1: Strontium Alert Limit Reached

Description: The daily quality control test indicates that the level of Sr-82 or Sr-85 in the

eluate has reached or exceeded the "Alert Limit."

Immediate Action: Do not proceed with any patient infusions.

Procedure:

Acknowledge the alert on the infusion system.

You are now required to perform additional eluate tests for strontium breakthrough more

frequently.

Conduct a new eluate test after every 750 mL of elution volume for the remainder of that

day and on each subsequent day the generator is used.[1][2][3]
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Meticulously record all elution volumes, including those for quality control tests and patient

infusions.

If at any point an "Expiration Limit" is reached, the generator must be immediately and

permanently discontinued.

Issue 2: "PUMP LIMIT" Error Message

Description: The infusion system displays a "PUMP LIMIT" error.

Possible Cause: The syringe pump may be empty or has reached its refill limit.

Solution:

Abort the current operation.

Refill the syringe pump with additive-free 0.9% Sodium Chloride Injection, USP, according

to the instructions in the user manual.

Restart the desired procedure.

Issue 3: "HIGH PRESSURE" Error Message

Description: The system indicates a high-pressure situation during elution.

Possible Cause: There may be a constriction or blockage in the tubing.

Solution:

Immediately stop the infusion.

Carefully inspect all tubing for any kinks, clamps, or other obstructions.

Ensure all connections are secure and not overly tightened.

If the issue persists after checking the tubing, contact technical support.

Issue 4: "VALVE ERROR" Message
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Description: An error related to the valve system is displayed.

Possible Cause: This could indicate a malfunction in the divergence valve that directs the

eluate flow.

Solution:

Do not attempt to proceed with any infusions.

Contact Bracco Diagnostics technical support immediately for assistance.

Issue 5: Inconsistent Rb-82 Elution Yield

Description: The measured activity of Rb-82 is significantly lower than expected or varies

inconsistently between elutions.

Possible Causes:

Insufficient regeneration time between elutions (a minimum of 10 minutes is required).[2]

Issues with the generator column itself.

Incorrect settings on the dose calibrator.

Troubleshooting Steps:

Verify that at least 10 minutes have passed since the last elution.

Confirm that the dose calibrator is set correctly for Rb-82 and is functioning properly.

Perform a system calibration as per the user manual's instructions.

If the problem persists, document the elution yields and contact technical support to

discuss the generator's performance.

Section 4: Visualized Workflows and Logic
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Caption: Daily Quality Assurance Workflow for CardioGen-82.
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Caption: Troubleshooting Logic for Strontium Breakthrough Results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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